[2-(4-chloro-2-methylphenoxy)ethyl]ethylamine hydrochloride

• IUPAC Name: 2-(4-chloro-2-methylphenoxy)-N-ethylethanamine;hydrochloride
• InChI: InChI=1S/C11H16ClNO.ClH/c1-3-13-6-7-14-11-5-4-10(12)8-9(11)2;/h4-5,8,13H,3,6-7H2,1-2H3;1H
• InChI Key: LMXOIWDMRIINOZ-UHFFFAOYSA-N
• Canonical SMILES: CCNCCOC1=C(C=C(C=C1)Cl)C.Cl
• Molecular Formula: C11H17Cl2NO
• Molecular Weight: 250.16 g/mol

Description

[2-(4-chloro-2-methylphenoxy)ethyl]ethylamine hydrochloride is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as CLOMIPHENE HYDROCHLORIDE, which is a selective estrogen receptor modulator (SERM) that is commonly used in the treatment of female infertility. However,

Mechanism of Action

The mechanism of action of [2-(4-chloro-2-methylphenoxy)ethyl]ethylamine hydrochloride is not fully understood. It is believed to work by blocking the negative feedback of estrogen on the hypothalamus, which leads to an increase in the production of follicle-stimulating hormone (FSH) and luteinizing hormone (LH). This, in turn, leads to an increase in testosterone production, which can improve sperm count and motility in men.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to increase testosterone levels in men, which can improve sperm count and motility. It has also been shown to increase the production of gonadotropins, which are hormones that stimulate the production of testosterone and other sex hormones.

Advantages and Limitations for Lab Experiments

One of the main advantages of using [2-(4-chloro-2-methylphenoxy)ethyl]ethylamine hydrochloride in lab experiments is that it is a well-studied compound with a known mechanism of action. This makes it easier to design experiments and interpret the results. However, one of the limitations of using this compound is that it can have off-target effects, which can complicate the interpretation of the results.

Future Directions

There are a number of future directions for research on [2-(4-chloro-2-methylphenoxy)ethyl]ethylamine hydrochloride. One area of research is the development of new and more effective treatments for male infertility. Another area of research is the development of new compounds that are more selective for the estrogen receptor and have fewer off-target effects. Finally, there is a need for more research on the long-term effects of this compound on male fertility and overall health.

Synthesis Methods

The synthesis of [2-(4-chloro-2-methylphenoxy)ethyl]ethylamine hydrochloride involves the reaction of 4-chloro-2-methylphenol with ethylene oxide, followed by the reaction of the resulting product with ethylenediamine. The final product is obtained by the reaction of the intermediate with hydrochloric acid.

Scientific Research Applications

[2-(4-chloro-2-methylphenoxy)ethyl]ethylamine hydrochloride has been extensively studied for its potential applications in scientific research. One of the main areas of research is its use in the treatment of male infertility. Studies have shown that this compound can improve sperm count and motility in men with idiopathic oligoasthenozoospermia.